Cas no 37673-36-2 (Icosyl 5-oxo-L-prolinate)

• Product Name: Icosyl 5-oxo-L-prolinate
• CAS No: 37673-36-2
• MF: C₂₅H₄₇NO₃
• MW: 409.645588159561
• CID: 317775
• PubChem ID: 54497170
• Update Time: 2025-04-19

Icosyl 5-oxo-L-prolinate Chemical and Physical Properties

Names and Identifiers

• Icosyl 5-oxo-L-prolinate
• icosyl (2S)-5-oxopyrrolidine-2-carboxylate
• 37673-36-2
• DTXSID60191100
• NS00030251
• EINECS 253-603-8
• SCHEMBL8748859

• Inchi： 1S/C25H47NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-29-25(28)23-20-21-24(27)26-23/h23H,2-22H2,1H3,(H,26,27)/t23-/m0/s1
• InChI Key： XZXIMDVKCYRCBQ-QHCPKHFHSA-N
• SMILES： O(C([C@@H]1CCC(N1)=O)=O)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 409.35581
• Monoisotopic Mass: 409.35559436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 21
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4